Cas no 4277-32-1 (1,2-Cyclooctanediol)

• Product Name: 1,2-Cyclooctanediol
• CAS No: 4277-32-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1517228
• PubChem ID: 545297
• Update Time: 2025-04-21

1,2-Cyclooctanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclooctanediol
• (1R,2R)-Cyclooctane-1,2-diol
• EINECS 255-885-8
• 4277-32-1
• trans-Cyclooctane-1,2-diol
• DTXSID90962562
• AKOS006228855
• 42565-22-0
• cyclooctane-1,2-diol
• SCHEMBL371487

• Inchi： 1S/C8H16O2/c9-7-5-3-1-2-4-6-8(7)10/h7-10H,1-6H2
• InChI Key： HUSOFJYAGDTKSK-UHFFFAOYSA-N
• SMILES： OC1CCCCCCC1O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.21
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46